3-Iodo-6-methylquinoline

• IUPAC Name: 3-iodo-6-methylquinoline
• InChI: InChI=1S/C10H8IN/c1-7-2-3-10-8(4-7)5-9(11)6-12-10/h2-6H,1H3
• InChI Key: VKJZKZUMQKRVNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=CN=C2C=C1)I
• Molecular Formula: C10H8IN
• Molecular Weight: 269.08 g/mol

Description

3-Iodo-6-methylquinoline is a useful research compound. Its molecular formula is C10H8IN and its molecular weight is 269.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Structural Insights for Drug Development : 3-Iodo-6-methylquinoline derivatives, such as those in chalcones, are studied for their molecular structures and intermolecular interactions. These insights are valuable for drug development, particularly in understanding how molecular conformations influence drug efficacy (Rizvi et al., 2008).

Applications in Fluorescence and Sensing

• Fluorescent Probes for Biological Applications : Derivatives of 6-methylquinoline, including those modified with iodine, have been developed as fluorescent probes. Their fluorescence is quenched by chloride ions, making them useful in biological applications like chloride determination (Geddes et al., 2001).

Antitumor Activity

• Cytotoxic Activity in Cancer Research : Iodinated 4-(3H)-quinazolinone derivatives, related to 3-Iodo-6-methylquinoline, have shown significant cytotoxic activity against various human cancer cell lines. This suggests potential applications in developing cancer therapeutics (Pérez-Fehrmann et al., 2022).

Synthesis of Schiff Bases

• Bioactive Schiff Base Synthesis : The synthesis of Schiff bases using 3-Iodo-6-methylquinoline derivatives explores their bioactivity. These compounds hold potential in various biological applications, including as potential therapeutic agents (Sayyed et al., 2006).

Antifungal Activity

• Antifungal Applications : Novel 6-iodoquinazolin-4(3H)-one derivatives, related to 3-Iodo-6-methylquinoline, were synthesized and evaluated for their fungicidal activities. Their potential in antifungal applications is significant (El-Hashash et al., 2015).

Organometallic Complex Synthesis

• Iridium Complexes for Catalysis : Research includes the synthesis of iridium complexes using 8-methylquinoline, which is structurally related to 3-Iodo-6-methylquinoline. These complexes are significant in the field of organometallic catalysis (Neve et al., 1991).

Photoredox Catalysis

• Photocatalytic Applications : Iodo-Bodipy, similar in structure to 3-Iodo-6-methylquinoline, has been used as a photocatalyst in organic reactions. This has implications in synthesizing complex organic compounds efficiently (Guo et al., 2013).

Radiochemical Applications

• Mapping Peripheral-Type Benzodiazepine Receptors : An iodinated analog of a quinoline derivative has been synthesized and used in single photon emission computer tomography (SPECT) imaging. This has potential applications in studying peripheral-type benzodiazepine receptors in the heart (Gildersleeve et al., 1996).